Cas no 105242-10-2 (2-Biphenyl-4-yl-piperazine)

• Product Name: 2-Biphenyl-4-yl-piperazine
• CAS No: 105242-10-2
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• MDL: MFCD05864686
• CID: 91292
• PubChem ID: 2771747
• Update Time: 2025-11-01

2-Biphenyl-4-yl-piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Biphenyl-4-yl-piperazine
• 2-(4-Biphenylyl)piperazine
• 2-Biphenyl-4-ylpiperazine
• 2-(4-phenylphenyl)piperazine
• DS-0047
• A896060
• (R)-2-BIPHENYL-4-YL-PIPERAZINE
• AM20050073
• 2-{[1,1'-biphenyl]-4-yl}piperazine
• MFCD05864686
• 2-biphenyl-4-yl-piperazine, AldrichCPR
• (S)-2-BIPHENYL-4-YL-PIPERAZINE
• 105242-10-2
• FT-0656149
• DTXSID40378058
• 1213876-01-7
• AKOS005254265
• AB22899
• AB36471
• 3,5-dichloro-2-hydroxybenzene sulfonate
• AB36468
• 1213901-24-6
• SCHEMBL8220636
• 2-(biphenyl-4-yl)piperazine
• DB-001986
• BBL100386
• STL554180

• MDL： MFCD05864686
• Inchi： 1S/C16H18N2/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)16-12-17-10-11-18-16/h1-9,16-18H,10-12H2
• InChI Key： QUINYTMXFWCKTN-UHFFFAOYSA-N
• SMILES： N1CCNCC1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 238.14700
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: White or grayish yellow powder
• Density: 1.045
• Melting Point: 156-159℃
• Boiling Point: 407.5°Cat760mmHg
• Flash Point: 257.2°C
• Refractive Index: 1.564
• PSA: 24.06000
• LogP: 3.24510
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

2-Biphenyl-4-yl-piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Biphenyl-4-yl-piperazine

Recent Advances in the Study of 2-Biphenyl-4-yl-piperazine (CAS: 105242-10-2) and Its Applications in Chemicobiological Medicine

2-Biphenyl-4-yl-piperazine (CAS: 105242-10-2) is a chemical compound that has garnered significant attention in the field of chemicobiological medicine due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its interactions with various biological targets, its pharmacokinetics, and its potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

One of the key areas of interest in recent research has been the compound's interaction with serotonin receptors. Studies have demonstrated that 2-Biphenyl-4-yl-piperazine exhibits high affinity for certain serotonin receptor subtypes, suggesting its potential utility in the treatment of neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its selective binding to the 5-HT1A receptor, which is implicated in anxiety and depression. The study utilized in vitro binding assays and molecular docking simulations to elucidate the structural basis of this interaction, providing valuable insights for future drug design.

In addition to its neurological applications, 2-Biphenyl-4-yl-piperazine has also been investigated for its anticancer properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited cytotoxic effects against certain cancer cell lines, including breast and lung cancer cells. The study attributed these effects to the compound's ability to induce apoptosis and inhibit cell proliferation. Further research is needed to explore its mechanisms of action and potential synergies with existing anticancer therapies.

Another promising avenue of research involves the compound's potential as an anti-inflammatory agent. A 2022 study in the European Journal of Pharmacology demonstrated that 2-Biphenyl-4-yl-piperazine could modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This finding opens up possibilities for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. However, more in vivo studies are required to validate these effects and assess the compound's safety profile.

Despite these promising findings, challenges remain in the development of 2-Biphenyl-4-yl-piperazine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent advancements in drug delivery systems, such as nanoparticle-based formulations, may offer solutions to some of these challenges. For example, a 2023 study in the International Journal of Pharmaceutics explored the use of liposomal encapsulation to enhance the compound's solubility and bioavailability.

In conclusion, 2-Biphenyl-4-yl-piperazine (CAS: 105242-10-2) represents a versatile and promising compound in the field of chemicobiological medicine. Its interactions with serotonin receptors, anticancer properties, and anti-inflammatory effects highlight its potential as a multi-target therapeutic agent. However, further research is necessary to overcome existing challenges and fully realize its clinical potential. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for novel treatments in neurology, oncology, and immunology.